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Compound of Interest

Compound Name: 1-Stearoyl-rac-glycerol-d35

Cat. No.: B1339738 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides essential safety and logistical

information for handling 1-Stearoyl-rac-glycerol-d35, a deuterated monoacylglycerol used in

various research applications. By adhering to these protocols, you can minimize risks and

maintain the integrity of your experiments.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 1-Stearoyl-rac-glycerol-d35, which is typically a solid powder, the primary goal

is to prevent inhalation of dust and to avoid direct contact with skin and eyes.[1][2] The

recommended personal protective equipment is crucial for minimizing exposure.

Recommended Personal Protective Equipment:
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PPE Category Specific Recommendation Rationale

Eye Protection

Chemical splash-resistant

safety glasses or goggles with

side protection.[3]

Protects eyes from airborne

particles and accidental

splashes.

Hand Protection

Impermeable gloves (e.g.,

nitrile, neoprene, or butyl

rubber).[2]

Prevents skin contact with the

chemical.

Respiratory Protection
Type N95 (US) or equivalent

dust mask.[1]

Minimizes inhalation of fine

dust particles.

Body Protection
Laboratory coat and close-toed

footwear.[3]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Stearoyl-rac-glycerol-d35 is

essential for safe handling and storage.

Property Value

Molecular Formula C₂₁H₇D₃₅O₄

Molecular Weight Approximately 393.8 g/mol

Physical State Solid, powder.[1]

Storage Temperature -20°C.[1]

Solubility Soluble in Chloroform (50 mg/ml).[4]

Note: The molecular weight is calculated based on the deuterated form.
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A systematic approach to handling 1-Stearoyl-rac-glycerol-d35 ensures safety at every stage.

The following workflow outlines the key procedural steps.

Operational Workflow for 1-Stearoyl-rac-glycerol-d35

Receiving and Storage

Handling and Use

Spill and Waste Disposal

Receiving:
Inspect container for damage.

Verify label.

Storage:
Store at -20°C.

Keep container tightly sealed.

Upon receipt

Don appropriate PPE:
Goggles, gloves, lab coat,

N95 respirator.

Before handling

Weighing:
Use a balance in a well-ventilated area

or a chemical fume hood.

Dissolving:
Use appropriate solvent (e.g., Chloroform).

Handle with care.

Experimental Use:
Follow specific experimental protocol.

Avoid generating dust.

Waste Disposal:
Dispose of unused material and contaminated

supplies as chemical waste.

Post-experiment

Spill Cleanup:
Remove ignition sources.
Use dry cleanup methods.

Place in a labeled container.

Consult local, state, and federal
regulations for proper disposal.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1339738?utm_src=pdf-body-img
https://www.benchchem.com/product/b1339738?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/sigma/m2015
https://datasheets.scbt.com/sc-206210.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ1d2o5eGsyd2dyY2Z0NnN1bnU5MHk2Ymk4eHlwIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kyNjk0NV81MDItNTQtNV9HbHljZXJvbC0xLU9jdGFub2F0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTI2OTQ1XzUwMi01NC01X0dseWNlcm9sLTEtT2N0YW5vYXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--cfca0035afdf8bf37165410080b84c35a71998d5/MetaSci_MSI26945_502-54-5_Glycerol-1-Octanoate.pdf
https://www.caymanchem.com/product/26827/1-stearoyl-rac-glycerol
https://www.benchchem.com/product/b1339738#personal-protective-equipment-for-handling-1-stearoyl-rac-glycerol-d35
https://www.benchchem.com/product/b1339738#personal-protective-equipment-for-handling-1-stearoyl-rac-glycerol-d35
https://www.benchchem.com/product/b1339738#personal-protective-equipment-for-handling-1-stearoyl-rac-glycerol-d35
https://www.benchchem.com/product/b1339738#personal-protective-equipment-for-handling-1-stearoyl-rac-glycerol-d35
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1339738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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